Cas no 1864112-41-3 (5-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentanamide)

• Product Name: 5-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentanamide
• CAS No: 1864112-41-3
• MF: C₇H₁₂BrN₅O
• MW: 262.10707950592
• CID: 5748664
• PubChem ID: 165473753
• Update Time: 2025-05-24

5-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentanamide Chemical and Physical Properties

Names and Identifiers

• EN300-1108432
• 1864112-41-3
• 5-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentanamide

• Inchi： 1S/C7H12BrN5O/c8-6-11-7(10)12-13(6)4-2-1-3-5(9)14/h1-4H2,(H2,9,14)(H2,10,12)
• InChI Key： SNFMIEZNGACGNU-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1CCCCC(N)=O

Computed Properties

• Exact Mass: 261.02252g/mol
• Monoisotopic Mass: 261.02252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 99.8Ų

Additional information on 5-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentanamide

Comprehensive Overview of 5-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentanamide (CAS No. 1864112-41-3)

5-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentanamide, identified by its CAS number 1864112-41-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique 1,2,4-triazole core, a heterocyclic structure known for its versatility in drug design and material science. The presence of both amino and bromo functional groups enhances its reactivity, making it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in kinase inhibition and antimicrobial agents, aligning with current trends in precision medicine and antibiotic resistance solutions.

In recent years, the demand for triazole derivatives like 5-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentanamide has surged due to their role in developing targeted therapies. The compound's molecular weight and solubility profile make it suitable for formulation in both oral and injectable drugs. A 2023 study highlighted its efficacy in modulating enzyme activity, a hot topic in cancer research and metabolic disorder treatments. Furthermore, its synthetic accessibility from commercially available precursors has made it a cost-effective option for high-throughput screening campaigns.

The agrochemical industry also explores CAS 1864112-41-3 for its potential as a plant growth regulator or pesticide intermediate. With global concerns over food security and sustainable farming, compounds with low environmental persistence and high target specificity are highly sought after. Computational models predict that modifications to its pentanamide side chain could yield derivatives with improved bioavailability and soil adsorption properties, addressing key challenges in modern agriculture.

From a chemical synthesis perspective, 5-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentanamide exemplifies the convergence of green chemistry principles and structure-activity relationship (SAR) optimization. Its crystallinity and thermal stability have been characterized using X-ray diffraction and differential scanning calorimetry, data critical for patent applications and industrial scale-up. These properties also make it a candidate for cocrystal engineering, an emerging strategy to enhance drug performance without molecular redesign.

Analytical methods for quantifying CAS 1864112-41-3 typically involve HPLC-UV or LC-MS, with detection limits reaching sub-ppm levels to meet Good Manufacturing Practice (GMP) standards. Recent advancements in machine learning-assisted retrosynthesis have identified novel routes to this compound, reducing reliance on hazardous reagents—a response to the growing emphasis on ESG compliance in chemical production.

As the scientific community continues to investigate 1,2,4-triazole scaffolds, 5-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)pentanamide stands out for its balanced lipophilicity (logP ~1.8) and hydrogen bonding capacity. These features align with Lipinski's Rule of Five, increasing its attractiveness for central nervous system (CNS) drug development—a sector experiencing exponential growth due to rising neurodegenerative disease prevalence. Collaborative projects between academia and biotech firms are actively exploring its blood-brain barrier permeability using in silico and organ-on-chip models.

In conclusion, 1864112-41-3 represents a multifaceted tool for researchers tackling challenges from drug-resistant infections to crop yield optimization. Its structural modularity allows for endless derivatization, positioning it at the forefront of molecular innovation. With rigorous safety assessments and process intensification efforts underway, this compound may soon transition from laboratory benches to real-world solutions.